Cas no 52056-69-6 (2H-Pyran, 2-[(11-bromoundecyl)oxy]tetrahydro-)

• Product Name: 2H-Pyran, 2-[(11-bromoundecyl)oxy]tetrahydro-
• CAS No: 52056-69-6
• MF: C₁₆H₃₁BrO₂
• MW: 335.320144891739
• CID: 360770
• PubChem ID: 11416388
• Update Time: 2025-04-19

2H-Pyran, 2-[(11-bromoundecyl)oxy]tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 2-[(11-bromoundecyl)oxy]tetrahydro-
• 2-(11-bromoundecoxy)oxane
• 11-bromoundecyltetrahydropyranyl ether
• SCHEMBL1069647
• 2-((11-bromoundecyl)oxy)tetrahydro-2H-pyran
• 2-(11-bromoundecyloxy)-tetrahydropyran
• 11-Bromo-1-tetrahydropyranyloxyundecane
• 11-(tetrahydropyran-2-yloxy)-1-bromoundecane
• 2-(11-bromoundecoxy)-tetrahydropyrane
• Br(CH2)11OTHP
• 11-(tetrahydropyran-2-yloxy)- 1-bromoundecane
• 2-(11-bromoun-decoxy)-tetrahydropyrane
• GWJIBEXHLZWCRJ-UHFFFAOYSA-N
• 52056-69-6
• 11-Bromo-1(tetrahydro-2-pyranyloxy) Undecane
• DTXSID40465255

• Inchi： 1S/C16H31BrO2/c17-13-9-6-4-2-1-3-5-7-10-14-18-16-12-8-11-15-19-16/h16H,1-15H2
• InChI Key： GWJIBEXHLZWCRJ-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCCCCOC1CCCCO1

Computed Properties

• Exact Mass: 334.15083
• Monoisotopic Mass: 334.15074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46